2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[3-(4-chloro-3-methylphenoxy)propylsulfanyl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H19ClN2O2S/c1-14-12-16(8-9-17(14)21)25-10-5-11-26-20-22-18(13-19(24)23-20)15-6-3-2-4-7-15/h2-4,6-9,12-13H,5,10-11H2,1H3,(H,22,23,24)
• InChI Key: MWCZFALDKMLSDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCSC2=NC(=CC(=O)N2)C3=CC=CC=C3)Cl
• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol

Description

2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone is a chemical compound that belongs to the class of pyrimidines. It has been studied extensively in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone has been found to exhibit significant biochemical and physiological effects in various studies. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone in lab experiments include its significant anti-cancer and neuroprotective effects. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions related to the study of 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone. These include further studies to determine its safety and efficacy in humans, the development of new analogs with improved anti-cancer and neuroprotective properties, and the investigation of its potential applications in other fields of scientific research.
In conclusion, 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. It exhibits significant anti-cancer and neuroprotective effects and has potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Further studies are needed to determine its safety and efficacy in humans and to develop new analogs with improved properties.

Scientific Research Applications

2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-cancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.